Cas no 1212080-39-1 (3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine)

• Product Name: 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine
• CAS No: 1212080-39-1
• MF: C₁₄H₂₁F₆N
• MW: 317.313665151596
• CID: 4578091
• Update Time: 2025-06-27

3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-N-[3-(trifluoromethyl)cyclohexyl]cyclohexan-1-amine
• 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine

• Inchi： 1S/C14H21F6N/c15-13(16,17)9-3-1-5-11(7-9)21-12-6-2-4-10(8-12)14(18,19)20/h9-12,21H,1-8H2
• InChI Key： CWLMKZQZGZWEAK-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC(C(F)(F)F)C2)CCCC(C(F)(F)F)C1

3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine

Introduction to 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine (CAS No. 1212080-39-1)

The compound 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine, identified by the CAS registry number 1212080-39-1, is a specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a cyclohexane ring system with trifluoromethyl substituents and an amine functional group. Its structure is characterized by the presence of two trifluoromethyl groups attached to adjacent positions on the cyclohexane ring, creating a unique stereochemical environment that contributes to its reactivity and selectivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of Friedel-Crafts alkylation and subsequent amine functionalization. The use of trifluoromethyl groups, which are known for their electron-withdrawing properties, has been extensively explored in drug design due to their ability to enhance molecular stability and improve pharmacokinetic profiles. This compound has shown promise as a building block in the development of novel bioactive molecules, particularly in the fields of oncology and neurodegenerative diseases.

One of the most notable applications of 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine is its role as an intermediate in the synthesis of potent kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into kinase inhibitor frameworks, researchers have achieved improved potency and selectivity, making it a valuable asset in drug discovery pipelines.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The cyclohexane backbone provides mechanical stability, while the trifluoromethyl groups introduce fluorine atoms, which are known for their ability to enhance thermal and chemical resistance. This makes the compound a potential candidate for use in high-performance polymers and advanced materials with tailored properties.

Recent studies have also highlighted the environmental compatibility of this compound. Its degradation pathways under various conditions have been investigated, revealing that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

The synthesis of 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine involves a multi-step process that begins with the preparation of the cyclohexane derivative followed by selective fluorination and amine substitution. The use of palladium-catalyzed coupling reactions has significantly streamlined this process, enabling higher yields and improved purity levels.

In conclusion, 3-(Trifluoromethyl)-N-3-(trifluoromethyl)cyclohexylcyclohexan-1-amine (CAS No. 1212080-39